Cas no 791746-82-2 (Cyclohexanecarboximidamide, 1-methyl-)
Cyclohexanecarboximidamide, 1-methyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboximidamide, 1-methyl-
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- Inchi: 1S/C8H16N2/c1-8(7(9)10)5-3-2-4-6-8/h2-6H2,1H3,(H3,9,10)
- InChI Key: CETBGRXIUXLXKT-UHFFFAOYSA-N
- SMILES: C1(C)(C(N)=N)CCCCC1
Cyclohexanecarboximidamide, 1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1106091-1g |
1-Methylcyclohexane-1-carboximidamide |
791746-82-2 | 95% | 1g |
$755.0 | 2025-04-16 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01056592-1g |
1-Methylcyclohexane-1-carboximidamide |
791746-82-2 | 95% | 1g |
¥5180.0 | 2024-04-18 | |
| Enamine | EN300-373843-0.05g |
1-methylcyclohexane-1-carboximidamide |
791746-82-2 | 0.05g |
$888.0 | 2023-03-02 | ||
| Enamine | EN300-373843-0.1g |
1-methylcyclohexane-1-carboximidamide |
791746-82-2 | 0.1g |
$930.0 | 2023-03-02 | ||
| Enamine | EN300-373843-0.25g |
1-methylcyclohexane-1-carboximidamide |
791746-82-2 | 0.25g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-373843-0.5g |
1-methylcyclohexane-1-carboximidamide |
791746-82-2 | 0.5g |
$1014.0 | 2023-03-02 | ||
| Enamine | EN300-373843-1.0g |
1-methylcyclohexane-1-carboximidamide |
791746-82-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-373843-2.5g |
1-methylcyclohexane-1-carboximidamide |
791746-82-2 | 2.5g |
$2071.0 | 2023-03-02 | ||
| Enamine | EN300-373843-5.0g |
1-methylcyclohexane-1-carboximidamide |
791746-82-2 | 5.0g |
$3065.0 | 2023-03-02 | ||
| Enamine | EN300-373843-10.0g |
1-methylcyclohexane-1-carboximidamide |
791746-82-2 | 10.0g |
$4545.0 | 2023-03-02 |
Cyclohexanecarboximidamide, 1-methyl- Suppliers
Cyclohexanecarboximidamide, 1-methyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on Cyclohexanecarboximidamide, 1-methyl-
Recent Advances in the Study of Cyclohexanecarboximidamide, 1-methyl- (CAS: 791746-82-2) in Chemical Biology and Pharmaceutical Research
Cyclohexanecarboximidamide, 1-methyl- (CAS: 791746-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique cyclohexane backbone and amidine functional group, has been the subject of several studies exploring its mechanism of action, pharmacokinetics, and efficacy in various disease models. The latest research highlights its role as a promising scaffold for drug development, particularly in the treatment of infectious diseases and metabolic disorders.
Recent studies have focused on elucidating the molecular interactions of Cyclohexanecarboximidamide, 1-methyl- with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against certain bacterial enzymes, suggesting its potential as an antibiotic adjuvant. The study utilized X-ray crystallography and molecular docking simulations to reveal the binding modes of the compound, providing insights into its structure-activity relationships (SAR). These findings are particularly relevant in the context of rising antibiotic resistance, where novel scaffolds like Cyclohexanecarboximidamide, 1-methyl- are urgently needed.
In addition to its antimicrobial properties, Cyclohexanecarboximidamide, 1-methyl- has shown promise in metabolic disorder research. A preclinical study conducted in 2024 investigated its effects on glucose metabolism in diabetic animal models. The results indicated that the compound could enhance insulin sensitivity by modulating key signaling pathways, such as AMPK and PI3K/Akt. These findings were further supported by transcriptomic and proteomic analyses, which identified several downstream targets of the compound. Such multi-omics approaches are increasingly being employed to unravel the complex mechanisms of action of small molecules like Cyclohexanecarboximidamide, 1-methyl-.
The synthesis and optimization of Cyclohexanecarboximidamide, 1-methyl- derivatives have also been a focal point of recent research. A team of chemists recently reported a novel synthetic route that improves the yield and purity of the compound, as detailed in a 2024 Organic Process Research & Development article. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. Moreover, structure-activity relationship (SAR) studies have led to the identification of derivatives with enhanced bioavailability and reduced off-target effects, paving the way for clinical translation.
Despite these promising developments, challenges remain in the development of Cyclohexanecarboximidamide, 1-methyl- as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its biological activities make it a compelling candidate for further investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.
In conclusion, Cyclohexanecarboximidamide, 1-methyl- (CAS: 791746-82-2) represents a promising area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent advancements in synthetic chemistry and mechanistic studies, highlight its potential as a lead compound for various therapeutic applications. Continued research efforts will be crucial to overcome existing challenges and translate these findings into clinically viable treatments.
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